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Compound of Interest

Compound Name: Iron(II) chloride dihydrate

CAS No.: 1639-77-2

Cat. No.: B1181177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and handling of

Iron(II) chloride dihydrate solutions for research and development applications. Adherence to

these protocols is crucial for ensuring the accuracy, reproducibility, and safety of experimental

outcomes.

Compound Properties
Iron(II) chloride dihydrate (FeCl₂·2H₂O) is a pale green, crystalline solid.[1] It is a valuable

source of ferrous iron (Fe²⁺) in a variety of chemical and biological applications. A summary of

its key quantitative properties is presented in Table 1.

Table 1: Properties of Iron(II) Chloride Dihydrate
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Property Value

Molecular Formula FeCl₂·2H₂O

Molecular Weight 162.78 g/mol [2][3]

Appearance Pale green to greenish solid[1][4][5]

Density 2.39 g/cm³[1][4][5][6]

Melting Point 120 °C (decomposes)[1][3][4][5][6]

Solubility in Water Highly soluble[4][5]

Safety Precautions
Iron(II) chloride dihydrate and its solutions can be hazardous. Always consult the Safety Data

Sheet (SDS) before use.[7][8][9][10][11]

Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[7][8][11] Avoid inhalation of dust.[7][11]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[6][10][12] The

compound is hygroscopic and air-sensitive.[7][10][12]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes and seek medical attention.[8][9][10] If swallowed, rinse mouth with water and seek

medical attention.[8][10]

Experimental Protocol: Preparation of a 1 M Iron(II)
Chloride Dihydrate Stock Solution
This protocol details the preparation of a 1 M aqueous stock solution. A key challenge in

preparing and storing Iron(II) chloride solutions is the rapid oxidation of Fe²⁺ to Fe³⁺ by

atmospheric oxygen, which can be visually observed as a color change from pale green to

brownish-yellow.[13][14] This protocol is designed to minimize this oxidation.

Materials:
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Iron(II) chloride dihydrate (FeCl₂·2H₂O)

Deoxygenated, deionized water (e.g., boiled and cooled under an inert gas stream, or

purged with nitrogen or argon for at least 30 minutes)

Concentrated hydrochloric acid (HCl)

Volumetric flask

Magnetic stirrer and stir bar

Spatula and weighing boat

Graduated cylinder

Inert gas source (e.g., nitrogen or argon) with tubing

Procedure:

Calculate the required mass of Iron(II) chloride dihydrate. For a 1 M solution, you will need

162.78 g per liter. Adjust the mass based on your desired final volume.

Prepare the deoxygenated solvent. To a volumetric flask of the desired final volume, add

approximately 80% of the final volume of deoxygenated, deionized water.

Acidify the solvent. To inhibit the hydrolysis and subsequent oxidation of Fe²⁺, add a small

amount of concentrated hydrochloric acid to the water to bring the pH to approximately 2-3. A

typical starting point is 1-2 mL of concentrated HCl per liter of solution.

Weigh the Iron(II) chloride dihydrate. In a weighing boat, accurately weigh the calculated

mass of FeCl₂·2H₂O. Perform this step relatively quickly to minimize exposure to air.

Dissolve the salt. While gently stirring the acidified, deoxygenated water with a magnetic

stirrer, slowly add the weighed Iron(II) chloride dihydrate to the volumetric flask.

Maintain an inert atmosphere. Throughout the dissolution process, it is recommended to

gently blanket the surface of the solution with an inert gas like nitrogen or argon to minimize

contact with oxygen.
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Bring to final volume. Once the salt is completely dissolved, carefully add deoxygenated,

deionized water to the volumetric flask until the meniscus reaches the calibration mark.

Mix thoroughly. Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage. Store the solution in a tightly sealed container, preferably with an inert gas

headspace, in a cool, dark place. For long-term storage, refrigeration is recommended. Due

to the inherent instability, it is best to prepare fresh solutions for critical applications.[13]

Visualization of Experimental Workflow and
Chemical Principles
Solution Preparation Workflow
The following diagram outlines the key steps in the preparation of a stable Iron(II) chloride
dihydrate solution.

Figure 1: Workflow for Preparing Iron(II) Chloride Dihydrate Solution
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Click to download full resolution via product page

Caption: Workflow for Preparing Iron(II) Chloride Dihydrate Solution

Iron Chloride Redox Chemistry
The stability of Iron(II) chloride solutions is governed by the equilibrium between the ferrous

(Fe²⁺) and ferric (Fe³⁺) states. The following diagram illustrates this relationship and the factors

that promote oxidation.

Figure 2: Oxidation-Reduction of Iron Chloride
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Caption: Oxidation-Reduction of Iron Chloride

Applications in Research and Drug Development
Iron(II) chloride solutions are utilized in various scientific disciplines:
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Synthesis of Iron Complexes: It serves as a precursor for the synthesis of various iron-

containing compounds and coordination complexes.[1][5][15]

Reducing Agent: In organic synthesis, ferrous chloride can act as a reducing agent.[15][16]

Wastewater Treatment: It is used as a flocculating agent, particularly for the removal of

chromate.[5][15]

Precursor for Magnetic Nanoparticles: Iron(II) chloride is a common starting material for the

synthesis of iron oxide nanoparticles, which have applications in drug delivery and medical

imaging.[1]

Pharmaceutical Preparations: It is used in some pharmaceutical formulations as a source of

iron.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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